N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate
N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate
N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate is a synthetic analog of the long-chain fatty acid amides (macamides or macaenes) isolated from the maca (L. meyenii) plant, which are structurally related to cannabinoids. Nineteen macamides have currently been identified and many are recognized as potent inhibitors of fatty acid amide hydrolase (FAAH) and demonstrate selective antiproliferative activity against diverse cancer cell lines. N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate irreversibly inhibits FAAH with an IC50 value of 0.153 µM.
Brand Name:
Vulcanchem
CAS No.:
1450603-63-0
VCID:
VC0164203
InChI:
InChI=1S/C24H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26-24(27)28-22-23-18-17-19-25-21-23/h9-10,17-19,21H,2-8,11-16,20,22H2,1H3,(H,26,27)/b10-9-
SMILES:
CCCCCCCCC=CCCCCCCCNC(=O)OCC1=CN=CC=C1
Molecular Formula:
C24H40N2O2
Molecular Weight:
388.6
N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate
CAS No.: 1450603-63-0
Reference Standards
VCID: VC0164203
Molecular Formula: C24H40N2O2
Molecular Weight: 388.6
| CAS No. | 1450603-63-0 |
|---|---|
| Product Name | N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate |
| Molecular Formula | C24H40N2O2 |
| Molecular Weight | 388.6 |
| IUPAC Name | pyridin-3-ylmethyl N-[(Z)-heptadec-8-enyl]carbamate |
| Standard InChI | InChI=1S/C24H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-26-24(27)28-22-23-18-17-19-25-21-23/h9-10,17-19,21H,2-8,11-16,20,22H2,1H3,(H,26,27)/b10-9- |
| Standard InChIKey | OQYCMOCYWBHSFE-KTKRTIGZSA-N |
| SMILES | CCCCCCCCC=CCCCCCCCNC(=O)OCC1=CN=CC=C1 |
| Description | N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate is a synthetic analog of the long-chain fatty acid amides (macamides or macaenes) isolated from the maca (L. meyenii) plant, which are structurally related to cannabinoids. Nineteen macamides have currently been identified and many are recognized as potent inhibitors of fatty acid amide hydrolase (FAAH) and demonstrate selective antiproliferative activity against diverse cancer cell lines. N-(8Z-Heptadecen-1-yl)-O-(3-pyridylmethyl)carbamate irreversibly inhibits FAAH with an IC50 value of 0.153 µM. |
| Synonyms | 3-pyridinylmethyl ester N-(8Z)-8-heptadecen-1-yl-carbamic acid |
| Reference | 1.Wu, H.,Kelley, C.J.,Pino-Figueroa, A., et al. Macamides and their synthetic analogs: Evaluation of in vitro FAAH inhibition. Bioorganic & Medicinal Chemistry 21(17), 5188-5197 (2013). |
| PubChem Compound | 71770553 |
| Last Modified | Nov 11 2021 |
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